Iron boride (Fe2B)
Overview
Description
Synthesis Analysis
Iron borides, including Fe2B, can be synthesized through high-temperature synthesis routes such as in a combined copper/gallium flux or under high-pressure conditions. These methods allow for the production of crystals with clearly determined crystal structures, confirming previous models from literature. The boron atoms in Fe2B are positioned in a square antiprismatic iron atom coordination, which is essential for its distinct properties (Kapfenberger et al., 2006).
Molecular Structure Analysis
Fe2B has been identified with a finger-like shape morphology when synthesized on pure iron substrates. It exhibits significant hardness and fracture toughness, characteristics attributed to its unique molecular structure. This structure allows for a hardness over 1700 HVN on 99.97% pure iron, showcasing its superior mechanical properties (Ozdemir et al., 2006).
Chemical Reactions and Properties
Fe2B undergoes oxidation at relatively low temperatures, leading to the formation of both oxides and oxygen-free products. This indicates that iron borides, including Fe2B, are susceptible to oxidation under certain conditions, which is crucial for understanding its behavior in applications requiring oxidation resistance (Carbucicchio et al., 1989).
Physical Properties Analysis
The synthesis of Fe2B on pure iron reveals its impressive physical properties, including a marked increase in hardness compared to pure iron. This significant enhancement in physical properties is attributed to the specific molecular structure and synthesis conditions, which influence its mechanical performance and suitability for various applications (Ozdemir et al., 2006).
Chemical Properties Analysis
The oxidation behavior of Fe2B highlights its chemical properties, particularly its interaction with oxygen at temperatures ranging from 300° to 450°C. This interaction results in the formation of oxides and indicates the compound's reactivity towards oxygen, which is vital for understanding its stability and durability in oxidative environments (Carbucicchio et al., 1989).
Scientific Research Applications
Wear Resistance Improvement : The laser boriding of piston rings has shown to improve wear resistance due to the formation of a borated layer. Traditional boriding methods led to a brittle layer, but laser heating ensures the formation of a new layer with special properties, particularly involving phases like FeB, Fe2B, and others. This approach increases wear resistance, crucial for machine productivity and longevity (Glushkova & Volchuk, 2023).
Boron Diffusion in Steels : In research, Fe2B layers were formed on steels (SAE 1005 and DIN UC1), revealing how chemical composition affects layer thickness, growth kinetics, and activation energy for boron diffusion. It's important for understanding boronizing treatment in steels and enhancing their properties (Martínez-Vázquez et al., 2019).
Electrochemical Boriding : Boride coatings on iron substrates achieved through electrochemical processes in molten salts at high temperatures exhibit varied thickness and morphology. This has implications for creating protective layers and enhancing the material's surface properties (Segers, Fontana & Winand, 1991).
Formation on High Purity Iron : Boriding on 99.97 wt% pure iron resulted in a dominant phase of Fe2B with a finger-like shape morphology. The hardness and fracture toughness of the boride on pure iron were significantly higher than that of pure iron itself, suggesting its use for enhancing surface hardness and durability (Ozdemir et al., 2006).
Dealloying to Create Structures : A method involving dealloying of Fe78Si9B13 atomized particles led to the creation of rodlike/scale-like Fe2B structures. This has implications for creating nanoporous structures suited for various applications such as in batteries, catalysis, sensors, and other electrochemical applications (Liu et al., 2018).
Sorption of Contaminants : Iron boride nanoparticles synthesized with homo-ionized zeolite clinoptilolite have been used for removing Cd(II) from aqueous solutions, showing a significant potential for groundwater treatment and removal of pollutants (Xingu-Contreras et al., 2015).
Magnetic Properties : Calciothermic reduction in a molten salt system has been used to produce single-phase Fe2B particles, which were investigated for their magnetic properties. These particles showed significant saturation magnetization, permanent magnetization, and coercivity values, making them potentially useful in magnetic applications (Kartal, 2022).
Safety And Hazards
When handling Fe2B, it is advised to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
Iron borides possess useful properties such as magnetism, electrical conductivity, corrosion resistance, and extreme hardness . Some iron borides have found use as hardening coatings for iron . A new molten salt electrolysis method called CRTD-Bor (Cathodic Reduction and Thermal Diffusion-based boriding) was chosen due to its fast and green nature for boriding . This method was carried out in a borax-based molten electrolyte at temperatures ranging from 950 to 1050 °C for periods of 15 to 60 min at a constant current density of 200 mA/cm² .
properties
InChI |
InChI=1S/B.2Fe |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSDZRQFSRALZQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B].[Fe].[Fe] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BFe2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401015517 |
Source
|
| Record name | Diiron boride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401015517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.50 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Iron boride (Fe2B) | |
CAS RN |
12006-85-8 |
Source
|
| Record name | Iron boride (Fe2B) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012006858 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Iron boride (Fe2B) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Diiron boride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401015517 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diiron boride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.342 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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